Cas no 23455-44-9 (Stigmasta-7,22-dien-3-one,(5a,22E)-)

• Product Name: Stigmasta-7,22-dien-3-one,(5a,22E)-
• CAS No: 23455-44-9
• MF: C₂₉H₄₆O
• MW: 410.674949169159
• CID: 239022
• PubChem ID: 21159864
• Update Time: 2025-04-19

Stigmasta-7,22-dien-3-one,(5a,22E)- Chemical and Physical Properties

Names and Identifiers

• Stigmasta-7,22-dien-3-one,(5a,22E)-
• (5α,22E)-Stigmasta-7,22-dien-3-one
• alpha-Spinasterone
• Α-SPINASTERONE
• 5α-Stigmasta-7,22-dien-3-one
• Stigmasta-7,22-dien-3-one, (5α,22E)-
• Stigmastadienone
• Stigmasta-7
• [ "Stigmasta-7", "22-dien-3-one" ]
• ??-Spinasterone
• (5S,9R,10S,13R,14R,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 23455-44-9
• AKOS040735257
• FS-9635
• Spinasterone
• HY-N2851
• CS-0023429

• Inchi： 1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,11,19-22,25-27H,7,10,12-18H2,1-6H3/b9-8+/t20-,21-,22+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： DZUAZCZFSVNHEF-FNTXSUCCSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 410.35508
• Monoisotopic Mass: 410.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 497.7±44.0 °C at 760 mmHg
• Flash Point: 208.0±23.4 °C
• PSA: 17.07
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Stigmasta-7,22-dien-3-one,(5a,22E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives